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Compound of Interest

Compound Name: Isoamyl butyrate

Cat. No.: B091415 Get Quote

Proper management of chemical waste is paramount for ensuring laboratory safety and

environmental compliance. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of isoamyl butyrate, tailored for researchers and drug development

professionals. Adherence to these protocols, in conjunction with your institution's specific

Environmental Health and Safety (EHS) guidelines, is essential.

Immediate Safety and Handling
Before handling isoamyl butyrate, ensure all requisite safety measures are in place. This

chemical is a flammable liquid and can cause skin and serious eye irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Nitrile gloves

Chemical safety goggles

A lab coat

Ventilation: Handle isoamyl butyrate in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][2] Use explosion-proof equipment when handling larger quantities.[2]
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Isoamyl Butyrate Safety and Properties
The following table summarizes key quantitative data and hazard information for isoamyl
butyrate, crucial for safe handling and disposal decisions.

Property Value Citation(s)

Chemical Formula C₉H₁₈O₂ [1]

Molecular Weight 158.23 g/mol [1]

Appearance Colorless clear liquid [3]

Boiling Point 178 °C [2]

Flash Point 59 °C (closed cup)

Solubility

Slightly soluble in water;

soluble in ethanol and organic

solvents

Primary Hazards

Flammable liquid (Category 3),

Skin Irritant (Category 2), Eye

Irritant (Category 2)

[1]

UN Number 2620 [4]

Incompatibilities Strong oxidizing agents [3]

Accidental Spill Cleanup Protocol
In the event of a spill, immediate and correct action is necessary to prevent injury and

environmental contamination.

Eliminate Ignition Sources: Immediately extinguish any open flames and turn off equipment

that could create sparks.[3]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.[3]

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill.[3]
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Collect Absorbent Material: Carefully collect the chemical and absorbent mixture into a

suitable, sealable container for disposal.[3]

Label as Hazardous Waste: Clearly label the container with "Hazardous Waste," the full

chemical name ("Spill Debris with Isoamyl Butyrate"), and the date.

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: The collected spill material must be disposed of as hazardous waste through your

institution's EHS department.[5]

Standard Disposal Procedure for Isoamyl Butyrate
Waste
Isoamyl butyrate waste is classified as hazardous and must not be disposed of via standard

trash or sanitary sewer systems.[1][6] Follow this procedure for accumulation and disposal.

Designate a Waste Container: Use a chemically compatible, leak-proof container with a

secure screw cap.[7] Plastic containers are often preferred over glass to minimize the risk of

breakage.[6][8]

Label the Container: Before adding any waste, affix a "Hazardous Waste" tag or label

provided by your EHS office.[6][9] The label must include:

The full chemical name: "Isoamyl Butyrate".[6] Avoid using abbreviations or formulas.

An accurate estimation of the concentration or volume.

The date waste was first added.[6]

The name of the Principal Investigator and the specific laboratory location (building and

room number).[6]

Relevant hazard pictograms (e.g., flammable).[6]

Accumulate Waste:
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Keep the waste container securely capped at all times, except when adding waste.[7][8]

[10]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[7][8]

Segregate the isoamyl butyrate waste from incompatible chemicals, particularly strong

oxidizing agents.[3][7]

Ensure the container has adequate secondary containment to catch any potential leaks.

[11]

Dispose of Empty Containers:

An empty container that held isoamyl butyrate is still considered hazardous due to

residual liquid and vapor.[1][3]

To render the container non-hazardous, it must be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).[5][10]

Crucially, the rinsate from this process is considered hazardous waste and must be

collected in a properly labeled hazardous waste container.[5][10]

After triple-rinsing, deface or remove all chemical labels from the empty container before

disposing of it in the regular trash, as per institutional policy.[5]

Arrange for Disposal: Once the waste container is full or you no longer need to add to it,

submit a chemical waste collection request to your institution's EHS department.[5][6] Do not

transport hazardous waste across the campus yourself.[5]

Chemical Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of laboratory chemical waste like isoamyl butyrate.
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Caption: Workflow for laboratory hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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